Cas no 895261-39-9 (methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate
• CAS No: 895261-39-9
• MF: C₁₄H₁₄ClNO₆S₂
• MW: 391.847060680389
• CID: 5439857
• PubChem ID: 16831993
• Update Time: 2025-10-29

methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[(5-chloro-2,4-dimethoxyphenyl)amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-(N-(5-chloro-2,4-dimethoxyphenyl)sulfamoyl)thiophene-2-carboxylate
• STL095511
• CCG-181340
• methyl 3-{[(5-chloro-2,4-dimethoxyphenyl)amino]sulfonyl}thiophene-2-carboxylate
• 895261-39-9
• F3166-0047
• methyl 3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]thiophene-2-carboxylate
• AKOS001233815
• VU0511580-1
• methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C14H14ClNO6S2/c1-20-10-7-11(21-2)9(6-8(10)15)16-24(18,19)12-4-5-23-13(12)14(17)22-3/h4-7,16H,1-3H3
• InChI Key： SEZYIDWFUJRZIM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NS(C1C=CSC=1C(=O)OC)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 390.9951072g/mol
• Monoisotopic Mass: 390.9951072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.4±60.0 °C(Predicted)
• pka: 7.59±0.50(Predicted)

Additional information on methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate

Methyl 3-(5-Chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate (CAS No. 895261-39-9): An Overview

Methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate (CAS No. 895261-39-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, a sulfamoyl group, and a substituted phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate is composed of a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. The presence of the thiophene ring imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The sulfamoyl group, attached to the thiophene ring, further enhances the compound's biological activity by introducing a polar functional group that can participate in hydrogen bonding and other non-covalent interactions with biological targets.

The substituted phenyl moiety, specifically the 5-chloro-2,4-dimethoxyphenyl group, adds additional complexity to the molecule. The chlorine atom and methoxy groups introduce electronic effects that can influence the compound's binding affinity and selectivity for specific receptors or enzymes. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

Recent studies have explored the biological activities of methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings highlight the compound's potential as a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and antitumor activities, methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate has also been investigated for its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating neurological disorders.

The pharmacokinetic properties of methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that the compound exhibits favorable oral bioavailability and metabolic stability. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

Toxicity studies have shown that methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research aims to identify any potential adverse effects and determine safe dosing regimens for human use.

In conclusion, methyl 3-(5-chloro-2,4-dimethoxyphenyl)sulfamoylthiophene-2-carboxylate (CAS No. 895261-39-9) represents a promising lead molecule with diverse biological activities. Its unique structural features and promising preclinical data make it an attractive candidate for further development in various therapeutic areas. Continued research will be crucial to fully elucidate its mechanisms of action and optimize its potential as a novel therapeutic agent.